2-amino-6-[(4-chlorobenzyl)thio]-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-6-[(4-chlorophenyl)methylsulfanyl]pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H9ClN4S/c15-12-3-1-9(2-4-12)8-20-14-11(7-17)5-10(6-16)13(18)19-14/h1-5H,8H2,(H2,18,19)
• InChI Key: HUDCUFXNLPGPLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=C(C=C(C(=N2)N)C#N)C#N)Cl
• Molecular Formula: C14H9ClN4S
• Molecular Weight: 300.8 g/mol

Description

2-amino-6-[(4-chlorobenzyl)thio]-3,5-pyridinedicarbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as CPTH2 and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

CPTH2 inhibits the activity of histone acetyltransferase by binding to a specific site on the enzyme. This binding prevents the enzyme from transferring an acetyl group to histone proteins, which leads to the suppression of gene expression. This mechanism of action has been studied in detail and provides a potential target for the development of cancer therapies.
Biochemical and Physiological Effects
CPTH2 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cancer cell growth and induce apoptosis, which is programmed cell death. It has also been shown to improve cognitive function and reduce the accumulation of amyloid beta in the brain. Additionally, CPTH2 has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

CPTH2 has several advantages for lab experiments. It is relatively easy to synthesize and has high purity, which makes it suitable for use in biochemical assays. Additionally, CPTH2 has been shown to have a high affinity for its target enzyme, which makes it a potent inhibitor. However, CPTH2 also has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, CPTH2 has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

For the study of CPTH2 include the development of more potent inhibitors of histone acetyltransferase, the study of CPTH2 in animal models, and the modification of CPTH2 to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of CPTH2 involves the reaction of 2-amino-3,5-pyridinedicarbonitrile with 4-chlorobenzyl mercaptan in the presence of a base. The reaction occurs under mild conditions and yields CPTH2 as a yellow solid. This synthesis method has been optimized to produce high yields of CPTH2 with high purity.

Scientific Research Applications

CPTH2 has been studied extensively for its potential applications in the field of medicine. It has been shown to inhibit the activity of histone acetyltransferase, which is an enzyme that plays a crucial role in gene expression. This inhibition leads to the suppression of cancer cell growth and has potential applications in cancer therapy. CPTH2 has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has been shown to improve cognitive function and reduce the accumulation of amyloid beta, which is a hallmark of Alzheimer's disease.